Cas no 2470436-65-6 (1-methyl-1H-pyrazole-5-carboximidamide hydrochloride)

• Product Name: 1-methyl-1H-pyrazole-5-carboximidamide hydrochloride
• CAS No: 2470436-65-6
• MF: C₅H₉ClN₄
• MW: 160.60475897789
• MDL: MFCD32711385
• CID: 5670140
• PubChem ID: 154857198
• Update Time: 2025-10-29

1-methyl-1H-pyrazole-5-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27108178
• Z4598913940
• 1-methyl-1H-pyrazole-5-carboximidamide hydrochloride
• 2-Methylpyrazole-3-carboximidamide;hydrochloride
• 2470436-65-6

• MDL： MFCD32711385
• Inchi： 1S/C5H8N4.ClH/c1-9-4(5(6)7)2-3-8-9;/h2-3H,1H3,(H3,6,7);1H
• InChI Key： ZNOZKTRPQQGJOI-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C(C(=N)N)=CC=N1

Computed Properties

• Exact Mass: 160.0515740g/mol
• Monoisotopic Mass: 160.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7Ų

Additional information on 1-methyl-1H-pyrazole-5-carboximidamide hydrochloride

1-Methyl-1H-Pyrazole-5-Carboximidamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2470436-65-6, commonly referred to as 1-methyl-1H-pyrazole-5-carboximidamide hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The pyrazole ring serves as a versatile scaffold, enabling the attachment of various functional groups that can modulate the compound's properties and interactions with biological systems.

Recent advancements in synthetic chemistry have allowed researchers to explore novel methods for the synthesis of 1-methyl-1H-pyrazole-5-carboximidamide hydrochloride. One such approach involves the condensation of an appropriate aldehyde with a primary amine, followed by cyclization to form the pyrazole ring. The methyl group substitution at the 1-position of the pyrazole ring is achieved through alkylation or methylation reactions, ensuring the desired stereochemistry and regioselectivity. The hydrochloride salt form of the compound is typically obtained by protonation of the amine group under acidic conditions, which enhances its solubility and stability for further studies.

The structural uniqueness of 1-methyl-1H-pyrazole-5-carboximidamide hydrochloride lies in its combination of a pyrazole moiety with a carboximidamide group. This combination imparts distinctive electronic and steric properties to the molecule, making it an attractive candidate for exploring various biological activities. Recent studies have highlighted its potential as a modulator of ion channels, particularly in the context of cardiovascular diseases. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against voltage-gated sodium channels, which are key targets for antiarrhythmic drugs.

In addition to its ion channel modulation capabilities, 1-methyl-1H-pyrazole-5-carboximidamide hydrochloride has shown promise as an anti-inflammatory agent. A study conducted by researchers at the University of California revealed that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are central mediators of inflammation and pain. The selectivity profile of this compound towards COX-2 over COX-1 suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often exhibit gastrointestinal side effects.

The pharmacokinetic properties of 1-methyl-1H-pyrazole-5-carboximidamide hydrochloride have also been extensively investigated. Preclinical studies in rodents indicate that this compound exhibits favorable absorption and bioavailability profiles, making it suitable for oral administration. Furthermore, its metabolic stability and low toxicity profiles have been validated through in vitro assays using liver microsomes and primary hepatocytes.

From a synthetic perspective, the development of efficient routes for constructing 1-methyl-1H-pyrazole-5-carboximidamide hydrochloride remains an active area of research. One innovative approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields and product purity. This method has been successfully scaled up to kilogram quantities, facilitating its use in preclinical studies.

Looking ahead, 1-methyl-1H-pyrazole-5-carboximidamide hydrochloride holds immense potential as a lead compound for drug development programs targeting chronic inflammatory diseases and arrhythmias. Its unique combination of biological activities and favorable pharmacokinetic properties positions it as a promising candidate for further clinical evaluation.